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Compound of Interest

Compound Name: Acetone

Cat. No.: B3395972

Ensuring safety and compliance in the disposal of acetone is a critical aspect of laboratory
management. Acetone, a highly flammable and volatile solvent, is classified as a hazardous
waste and requires strict adherence to disposal protocols to protect personnel and the
environment. This guide provides essential, step-by-step procedures for the safe and compliant
disposal of acetone waste in research, scientific, and drug development settings.

Improper disposal of acetone can lead to significant hazards, including fire, explosion, and
environmental contamination.[1][2] Pouring acetone down the drain is strictly prohibited as it
can damage plumbing, harm aquatic life, and create explosive vapors in sewer systems.[3]
Disposing of liquid acetone in regular trash is also forbidden due to its flammability and
potential to leach into the soil and groundwater.[4]

All laboratories that generate hazardous waste are subject to regulations from the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA).[4] These regulations categorize generators of hazardous waste based on the quantity
produced per month, with specific requirements for each category.

Hazardous Waste Generator Categories

Facilities are categorized as Very Small Quantity Generators (VSQGs), Small Quantity
Generators (SQGSs), or Large Quantity Generators (LQGs) based on the amount of hazardous
waste they produce.[4][5] It is crucial to determine your facility's generator status to ensure
compliance with all applicable regulations, which may include obtaining an EPA identification
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number and adhering to specific record-keeping requirements.[4][6] State and local regulations
may be more stringent than federal regulations.[7]

On-Site On-Site
Generator Monthly Hazardous . ) .
. Accumulation Time Accumulation
Category Waste Generation o . o
Limit Quantity Limit
Very Small Quantity
<100 kg (220 Ibs) N/A < 1,000 kg (2,200 Ibs)

Generator (VSQG)

< 180 days (or < 270

Small Quantity > 100 kg (220 Ibs) and  days if waste is < 6,000 kg (13,200
Generator (SQG) < 1,000 kg (2,200 Ibs)  transported over 200 Ibs)
miles)

Large Quantity

>1,000 kg (2,200 Ibs) <90 days No limit
Generator (LQG)

Data sourced from the U.S. Environmental Protection Agency (EPA).[4][5][8]

Detailed Protocol for Acetone Waste Disposal

This protocol outlines the standard operating procedure for the accumulation and disposal of
acetone waste in a laboratory setting.

1.0 Objective

To define the procedure for the safe collection, storage, and disposal of waste acetone to
ensure the safety of laboratory personnel and compliance with environmental regulations.

2.0 Scope

This procedure applies to all laboratory personnel who handle and generate acetone waste.
3.0 Personal Protective Equipment (PPE)

Personnel handling acetone waste must wear the following PPE:

o Chemical-resistant gloves (e.g., butyl rubber or viton)
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o Safety goggles or a face shield
e Flame-resistant lab coat
4.0 Materials

» Designated hazardous waste container (glass or High-Density Polyethylene - HDPE are
compatible) with a tight-fitting lid.[2][9]

e "Hazardous Waste" label

e Secondary containment bin
5.0 Procedure

5.1 Waste Collection

» Designate a specific container for acetone waste. Do not mix acetone with incompatible
chemicals, such as concentrated sulfuric and nitric acid mixtures, or chloroform in the
presence of a base.[10][11]

o Pour waste acetone carefully into the designated container to avoid splashing.
o Keep the waste container closed at all times, except when adding waste.[12]
5.2 Container Labeling

o Affix a "Hazardous Waste" label to the container.[9]

o Clearly write "Acetone Waste" and any other constituents on the label.[9]

o Mark the date when the first drop of waste is added to the container (the accumulation start
date).[9]

5.3 Waste Storage

o Store the acetone waste container in a designated satellite accumulation area within the
laboratory.
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o Place the container in a secondary containment bin to prevent spills.

» Store the container in a well-ventilated, cool, and dry area, away from sources of ignition
such as heat, sparks, or open flames.[2][13]

» Store in a flammable-proof cabinet.[2][7]
5.4 Disposal
e Monitor the accumulation date and volume of waste in the container.

e Once the container is full or has reached the accumulation time limit for your generator
status, arrange for disposal.

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to schedule a pickup.[7]

o Ensure that the waste is transported off-site using a licensed hazardous waste transporter
with a proper hazardous waste manifest.[6]

6.0 Spill Response

 In the event of a small spill, evacuate non-essential personnel from the area.
o Eliminate all ignition sources.[3]

o Ventilate the area.[3]

o Absorb the spill with an inert absorbent material (e.g., sand, vermiculite).[3]

e Collect the absorbent material and place it in a sealed container for disposal as hazardous
waste.[3]

o For large spills, evacuate the area and contact your institution's emergency response team.

Acetone Disposal Workflow
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Caption: Logical workflow for the proper disposal of acetone waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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